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Compound of Interest

Compound Name: Methiocarb

Cat. No.: B1676386

Methiocarb is a carbamate pesticide that functions as a neurotoxin by inhibiting
acetylcholinesterase.[1] Due to its high toxicity to mammals and aquatic life, as well as its
potential for environmental contamination, it is imperative that researchers, scientists, and drug
development professionals adhere to strict disposal procedures.[1][2][3] Improper disposal can
lead to the contamination of groundwater and pose a significant danger to the environment.[2]
This guide provides a comprehensive, step-by-step plan for the safe handling and disposal of
Methiocarb waste.

Key Regulatory and Chemical Data

For proper waste management and reporting, it is crucial to be aware of the specific
guantitative data associated with Methiocarb. This information is essential for meeting
regulatory compliance and ensuring safety.
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Parameter Value Notes
EPA Hazardous Waste 199 For generators of waste =100
Number kg/month .[4][5]

The amount that must be
CERCLA Reportable Quantit reported to the appropriate
P QUANTYY ) ) Ibs (4.54 kg) poried T e approp
(RQ) authorities if released into the

environment.

The Threshold Planning
SARA 302/304 EHS TPQ 500 Ibs (methiocarb) Quantity for Extremely

Hazardous Substances.[3]

Demonstrates rapid

Hydrolysis Half-life (DTso) at >1 year (pH 4), <35 days (pH o ]
degradation in alkaline
22°C 7), 6 hours (pH 9) N
conditions.[4][6][7]
UN 2757 (Carbamate
pesticide, solid, toxic), UN
UN Number 2757 or 2811 ) ) )
2811 (Toxic solid, organic,
n.o.s.).[3]
UN Hazard Class 6.1 Toxic substances.[8]
) Indicating medium or minor
UN Packing Group Il orlll

danger.[3]

Core Principles of Methiocarb Disposal

Adherence to these fundamental principles is the first step in safe disposal:

o Regulatory Compliance: All disposal activities must be conducted in accordance with local,
regional, national, and international regulations.[2] It is the responsibility of the waste
generator to classify the waste correctly at the time of disposal.[3]

e Prevent Environmental Contamination: Under no circumstances should Methiocarb or its
containers be disposed of with household garbage.[2] Prevent it from entering sewage
systems, waterways, or groundwater, as it is very toxic to aquatic life with long-lasting
effects.[2]
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o Use Approved Facilities: Wastes containing Methiocarb should be taken to an approved
waste disposal facility or handled by a licensed hazardous waste management professional.

[3]

Step-by-Step Disposal Procedures

Follow this procedural guidance for the safe management and disposal of Methiocarb from
laboratory operations.

Step 1: Wear Appropriate Personal Protective
Equipment (PPE)

Before handling Methiocarb waste, ensure you are wearing the correct PPE to prevent
exposure through skin contact or inhalation.[8]

Gloves: Impervious gloves (e.g., nitrile rubber with a thickness >0.4 mm) are required.[9]

Protective Clothing: A lab coat or overalls should be worn.[8]

Eye/Face Protection: Use a face shield or safety glasses.[8]

Respiratory Protection: If there is a risk of dust or aerosol generation, use a particulate filter
respirator.[4][8]

Step 2: Waste Segregation and Secure Storage

Proper segregation and storage are critical to prevent accidental exposure and to comply with
regulations.

» Keep in Original Containers: Whenever possible, leave Methiocarb waste in its original,
clearly labeled container. Do not mix with other waste.

e Secure Storage: Store waste containers in a cool, dry, and well-ventilated area that is locked
up or accessible only to authorized personnel.[10] The storage area should not have drain or
sewer access.[8] Ensure containers are tightly closed.

Step 3: Managing Spills
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In the event of a spill, act immediately to contain and clean the material safely.

Isolate the Area: Keep unauthorized personnel away.[3]

Prevent Dusting: If the material is a powder, moisten it with a fine water spray to prevent dust
from becoming airborne.[3][4][8]

Contain and Collect: Carefully sweep or vacuum the spilled substance.[10] Do not walk
through the spilled material.[3]

Package for Disposal: Place the collected material into a sealable, properly labeled container
for disposal.[4][8]

Decontaminate the Area: Scrub the contaminated surface with a detergent and bleach
solution, and rinse with water.[3] Collect all cleaning materials (e.g., absorbent clays, rags)
for disposal as hazardous waste.[3][10]

Step 4: Approved Disposal Methods

The ultimate disposal of Methiocarb waste must be handled by professionals using approved

methods.

Professional Disposal Service: The most recommended method is to contact a licensed
professional waste disposal service to handle the collection, transport, and disposal of the

hazardous material.

Incineration: A preferred method for the complete destruction of Methiocarb is high-
temperature incineration in a chemical incinerator equipped with an afterburner and scrubber
to prevent atmospheric contamination.[11][12]

Approved Landfill: Certain decontaminated materials and residues may be disposed of in an
approved sanitary or hazardous waste landfill, according to local regulations.[3][13]

Step 5: Container Decontamination and Disposal

Empty containers must be handled as hazardous waste until properly decontaminated.
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o Empty Completely: Ensure the container is fully empty by shaking and tapping the sides and
bottom to loosen any remaining particles.[3][13] Empty the residue into the application
equipment or a designated waste container.[3][13]

e Rinse Thoroughly: In a laboratory setting, triple-rinse the container with a suitable solvent.
The rinsate must be collected and disposed of as hazardous waste.

» Dispose of Container: Once decontaminated, the container can be disposed of according to
official regulations, which may include disposal in a sanitary landfill or incineration if
permitted by state and local authorities.[3][13]

Methiocarb Disposal Workflow

The following diagram illustrates the logical flow for the proper disposal of Methiocarb waste,
from initial handling to final disposition.
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Caption: Workflow for the safe disposal of Methiocarb waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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